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Compound of Interest

Compound Name: CK2-IN-13

Cat. No.: B15543648

For Researchers, Scientists, and Drug Development Professionals

Introduction

CK2-IN-13 is a potent and selective inhibitor of Casein Kinase 2 (CK2), a serine/threonine
kinase that is frequently overexpressed in a variety of human cancers. CK2 plays a crucial role
in numerous cellular processes, including cell growth, proliferation, and suppression of
apoptosis.[1] Inhibition of CK2 is a promising therapeutic strategy for the treatment of cancer.
These application notes provide detailed protocols for the preparation and storage of CK2-IN-
13 solutions to ensure its stability and efficacy in research and drug development settings.

Data Presentation
Quantitative Data Summary

The following table summarizes the key quantitative data for CK2-IN-13.

Parameter Value Notes

Molecular Weight 392.84 g/mol

Sonication and heating to 60°C
Solubility in DMSO 50 mg/mL (127.28 mM) are recommended for
complete dissolution.[2]

Powder Storage -20°C for up to 3 years

Solution Storage (in DMSO) -80°C for up to 1 year [2]
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Experimental Protocols
Preparation of a 10 mM Stock Solution of CK2-IN-13 in
DMSO

This protocol describes the preparation of a 10 mM stock solution of CK2-IN-13 in dimethyl
sulfoxide (DMSO).

Materials:

e CK2-IN-13 powder

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
e Microcentrifuge tubes or vials (amber or covered in foil)

o Calibrated analytical balance

» Vortex mixer

o Water bath or heat block set to 60°C

e Sonicator

Procedure:

o Equilibrate CK2-IN-13 to Room Temperature: Before opening, allow the vial of CK2-IN-13
powder to equilibrate to room temperature for at least 15-20 minutes to prevent
condensation of moisture.

» Weigh the Compound: Tare a sterile microcentrifuge tube on a calibrated analytical balance.
Carefully weigh the desired amount of CK2-IN-13 powder. For example, to prepare 1 mL of a
10 mM stock solution, weigh out 3.93 mg of CK2-IN-13 (Molecular Weight = 392.84 g/mol ).

¢ Add DMSO: Add the appropriate volume of anhydrous DMSO to the tube containing the
CK2-IN-13 powder. For a 10 mM solution with 3.93 mg of compound, add 1 mL of DMSO.

e Promote Dissolution:
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[e]

Vortex the solution for 1-2 minutes.

o

If the compound is not fully dissolved, heat the solution to 60°C for 5-10 minutes.[2]

[¢]

Sonicate the solution for 10-15 minutes.[2]

[¢]

Visually inspect the solution to ensure there are no visible particles.

 Aliquot for Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile, light-protected (amber or foil-wrapped) microcentrifuge
tubes.

o Store Properly: Store the aliquots at -80°C for long-term storage.[2]
Visualizations

Experimental Workflow: CK2-IN-13 Solution Preparation
and Storage
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Workflow for CK2-IN-13 Solution Preparation and Storage
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Caption: A flowchart illustrating the key steps for preparing and storing CK2-IN-13 solutions.
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Signaling Pathway: Simplified CK2-Mediated Pro-
Survival Pathway
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Caption: A diagram showing the inhibitory effect of CK2-IN-13 on the CK2 pro-survival pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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